![molecular formula C17H18N2O4 B566218 Tert-butyl (3-nitro-[1,1'-biphenyl]-4-yl)carbamate CAS No. 335254-77-8](/img/structure/B566218.png)
Tert-butyl (3-nitro-[1,1'-biphenyl]-4-yl)carbamate
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Overview
Description
Tert-butyl (3-nitro-[1,1’-biphenyl]-4-yl)carbamate is a complex organic compound. It is a derivative of carbamic acid, where the hydrogen of the hydroxyl group is replaced by a tert-butyl group and the hydrogen of the amino group is replaced by a 3-nitro-[1,1’-biphenyl]-4-yl group .
Synthesis Analysis
The synthesis of tert-butyl carbamates, including Tert-butyl (3-nitro-[1,1’-biphenyl]-4-yl)carbamate, is often conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O . Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used .Molecular Structure Analysis
The molecular structure of Tert-butyl (3-nitro-[1,1’-biphenyl]-4-yl)carbamate can be viewed using computational chemistry software . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Tert-butyl carbamates are stable towards most nucleophiles and bases . They are cleaved under anhydrous acidic conditions with the production of tert-butyl cations . Scavengers such as thiophenol may prevent nucleophilic substrates from being alkylated .Scientific Research Applications
It serves as a building block in organic photovoltaics. Triarylamino derivatives, like tert-butyl bis(4′-(hexyloxy)-[1,1′-biphenyl]-4-yl)carbamate, are synthesized for use in organic photovoltaic materials (Chmovzh & Rakitin, 2021).
It acts as an intermediate in the synthesis of biologically active compounds. For instance, tert-butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate is a key intermediate in creating compounds like omisertinib (AZD9291), a drug used for cancer treatment (Zhao et al., 2017).
It contributes to the study of molecular crystal structures. Compounds like tert-butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and tert-butyl (5-iodopenta-2,4-diyn-1-yl)carbamate are analyzed for their hydrogen and halogen bonding in crystallography (Baillargeon et al., 2017).
It is utilized in organic synthesis, as seen in the preparation of compounds like tert-butyl phenylsulfonyl(thiphen-2-yl)methylcarbamate, which are important in various chemical reactions (Storgaard & Ellman, 2009).
It has applications in pharmaceutical synthesis, such as in the preparation of tert-butyl ((S)-1-((R)-oxiran-2-yl)-2-phenylethyl)carbamate, showcasing advantages in simplicity, yield, and cost efficiency (Li et al., 2015).
It plays a role in the development of mixed-valence cations and organic light-emitting diodes. For example, derivatives of bis(diarylamino) and bis(carbazolyl) are important in these fields (Kaafarani et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl N-(2-nitro-4-phenylphenyl)carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4/c1-17(2,3)23-16(20)18-14-10-9-13(11-15(14)19(21)22)12-7-5-4-6-8-12/h4-11H,1-3H3,(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKGCWMCMZKQBKA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=C(C=C(C=C1)C2=CC=CC=C2)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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